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Compound of Interest

Compound Name: 4,5-Dimethylisatin

Cat. No.: B1605237 Get Quote

An In-depth Technical Guide to 4,5-Dimethylisatin

This technical guide provides a comprehensive overview of 4,5-Dimethylisatin, a heterocyclic

organic compound of interest to researchers, scientists, and drug development professionals.

This document details its chemical properties, synthesis, and potential biological significance,

adhering to a structured format for clarity and ease of comparison.

Core Molecular Information
4,5-Dimethylisatin, a derivative of the isatin scaffold, possesses the molecular formula

C₁₀H₉NO₂ and a molecular weight of 175.18 g/mol .[1][2] Its unique structure, featuring a fused

benzene and pyrrolidine-2,3-dione ring system with methyl substitutions at the 4 and 5

positions, makes it a subject of interest in medicinal chemistry. The isatin core is a privileged

structural motif known to be a versatile building block for the synthesis of more complex

heterocyclic systems and is present in a wide array of biologically active molecules.[3]

Physicochemical and Spectroscopic Data
While specific experimental data for 4,5-Dimethylisatin is not readily available in the cited

literature, the properties of the parent compound, isatin, provide a useful reference point.

Table 1: Physicochemical Properties of Isatin (Parent Compound)
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Property Value

Melting Point 203.5 °C (with partial sublimation)[4]

Water Solubility 1.9 g/L at 20°C[4][5]

Appearance Orange-red monoclinic prism crystals[4]

Stability Stable, but incompatible with strong acids[4][5]

Synthesis of 4,5-Dimethylisatin
The primary synthetic route to 4,5-Dimethylisatin is through the Sandmeyer isatin synthesis.

This classical method is widely employed for preparing substituted isatin derivatives.[1]

Experimental Protocol: Sandmeyer Isatin Synthesis
(General Procedure)
This protocol is adapted for the synthesis of 4,5-Dimethylisatin starting from 3,4-

dimethylaniline.

Materials:

3,4-Dimethylaniline

Chloral hydrate

Hydroxylamine hydrochloride

Concentrated sulfuric acid

Sodium sulfate

Hydrochloric acid

Water

Ethanol (optional, as a co-solvent if the aniline derivative has poor solubility)[1]
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Procedure:

Formation of Isonitrosoacetanilide Intermediate:

A mixture of 3,4-dimethylaniline, hydroxylamine hydrochloride, and sodium sulfate is

prepared in water containing hydrochloric acid.

Chloral hydrate is added to the mixture.

The resulting mixture is heated to reflux.

Upon completion of the reaction, the mixture is filtered, and the crude isonitrosoacetanilide

intermediate is collected and dried.[3]

Cyclization to 4,5-Dimethylisatin:

The dried intermediate is slowly added to concentrated sulfuric acid with stirring.

The reaction mixture is heated to facilitate cyclization.

After the reaction is complete, the mixture is cooled and poured over ice to precipitate the

crude 4,5-Dimethylisatin.

The precipitate is filtered, washed with water, and dried.[1][3]

Purification:

Further purification can be achieved by recrystallization from an appropriate solvent.

Biological Activities of Isatin Derivatives
Isatin and its derivatives are known to exhibit a broad spectrum of pharmacological activities,

including anticancer, antimicrobial, antiviral, anticonvulsant, and anti-inflammatory properties.

[3][6] The biological activity of isatin derivatives is often attributed to the reactivity of the

carbonyl groups, particularly at the C3 position.[3] While specific studies on the biological

activities of 4,5-Dimethylisatin are limited in the provided search results, the general activity

profile of the isatin class of compounds suggests its potential as a scaffold for drug discovery.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.mdpi.com/1420-3049/26/1/176
https://www.benchchem.com/product/b1605237?utm_src=pdf-body
https://www.benchchem.com/product/b1605237?utm_src=pdf-body
https://www.benchchem.com/product/b1605237
https://www.mdpi.com/1420-3049/26/1/176
https://www.mdpi.com/1420-3049/26/1/176
https://pubmed.ncbi.nlm.nih.gov/15907222/
https://www.mdpi.com/1420-3049/26/1/176
https://www.benchchem.com/product/b1605237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For instance, various substituted isatin derivatives have been evaluated for their cytotoxic

effects against different cancer cell lines.[3]

Workflow and Pathway Diagrams
The following diagrams illustrate the synthesis workflow for 4,5-Dimethylisatin and a

conceptual representation of the screening process for biological activity of isatin derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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